Cas no 1154-79-6 (2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-)

• Product Name: 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-
• CAS No: 1154-79-6
• MF: C₁₁H₁₈ClN₇O
• MW: 299.759919643402
• CID: 188993
• PubChem ID: 3081950
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-
• 3-amino-5-[butyl(methyl)amino]-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide
• 5-(N-butyl-N-methyl)amiloride
• Pyrazinecarboxamide, 3-amino-N-(aminoiminomethyl)-5-(butylmethylamino)-6-chloro-
• DTXSID00151086
• 1154-79-6

• Inchi： 1S/C11H18ClN7O/c1-3-4-5-19(2)9-7(12)16-6(8(13)17-9)10(20)18-11(14)15/h3-5H2,1-2H3,(H2,13,17)(H4,14,15,18,20)
• InChI Key： YKQMBHZIHIJMBG-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C(/N=C(\N)/N)=O)N=1)N)N(C)CCCC

Computed Properties

• Exact Mass: 299.12644
• Monoisotopic Mass: 299.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 11
• XLogP3: 1.4
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 551.1°C at 760 mmHg
• Flash Point: 287.1°C
• Refractive Index: 1.663
• PSA: 136.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives